Cas no 108669-74-5 ((1-acetyl-6-nitroindol-3-yl) Acetate)

• Product Name: (1-acetyl-6-nitroindol-3-yl) Acetate
• CAS No: 108669-74-5
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 1186705
• PubChem ID: 12537826
• Update Time: 2025-04-20

(1-acetyl-6-nitroindol-3-yl) Acetate Chemical and Physical Properties

Names and Identifiers

• (1-acetyl-6-nitroindol-3-yl) acetate
• 1-ACETYL-6-NITRO-1H-INDOL-3-YL ACETATE
• ACETIC ACID 1-ACETYL-6-NITRO-1H-INDOL-3-YL ESTER( (1-ACETYL-6-NITRO-INDOL-3-YL) ACETATE )
• RARECHEM AK MA K330
• F94925
• Acetic acid 1-acetyl-6-nitro-1H-indol-3-yl ester
• DTXSID40501723
• 108669-74-5
• (1-acetyl-6-nitroindol-3-yl) Acetate

• Inchi： 1S/C12H10N2O5/c1-7(15)13-6-12(19-8(2)16)10-4-3-9(14(17)18)5-11(10)13/h3-6H,1-2H3
• InChI Key： CUHAPBLVXGVKGV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CN(C(C)=O)C2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.05897142g/mol
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 94.12000
• LogP: 2.65810